Cas no 1120-72-5 (2-methylcyclopentan-1-one)
2-methylcyclopentan-1-one structure
2-methylcyclopentan-1-one Properties
Names and Identifiers
-
- 2-Methylcyclopentanone
- 2-Methylcyclopentan-1-one
- 2-methyl-cyclopentanon
- 2-methyl-cyclopentanone
- a-Methylcyclopentanone
- d,l-2-methylcyclopentanone
- methylcyclopentone
- rac-2-methylcyclopentanone
- Cyclopentanone,2-methyl-, (?à)-
- (?à)-2-Methylcyclopentanone
- NSC 105429
- Cyclopentanone, 2-methyl-
- .alpha.-Methylcyclopentanone
- Cyclopentanone, methyl-
- ZIXLDMFVRPABBX-UHFFFAOYSA-N
- alpha-Methylcyclopentanone
- Cyclopentan-1-one, 2-methyl-
- methylcyclopentanone
- 2-methyl cyclopentanone
- 3-methyl-2-cyclopentanone
- 2-methyl-cyclopentan-1-one
- (rac)-2-methyl-cyclopentanone
- NS00045150
- NSC-105429
- EINECS 214-318-4
- AKOS005259854
- CYCLOPENTANONE, 2-METHYL-, (+/-)-
- F9995-1299
- J-002702
- methyl cyclopentanone
- EN300-69526
- UNII-HTH47R9TXS
- 1120-72-5
- HTH47R9TXS
- NSC105429
- A904603
- SY045483
- Z813018382
- AI3-39196
- 2-METHYLCYCLOPENTANONE (2,5,5-D3)
- DTXSID50862554
- 2-METHYLCYCLOPENTANONE (D3-METHYL)
- AM84338
- 2-Methylcyclopentanone, 98%
- FT-0600375
- MFCD00001414
- 28631-88-1
- CHEBI:195393
- STL556564
- 2-METHYLCYCLOPENTANONE
- BBL102758
- +Expand
-
- MFCD00001414
- ZIXLDMFVRPABBX-UHFFFAOYSA-N
- 1S/C6H10O/c1-5-3-2-4-6(5)7/h5H,2-4H2,1H3
- O=C1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])[H]
Computed Properties
- 98.07320
- 0
- 1
- 0
- 98.073165
- 7
- 86.2
- 0
- 0
- 1
- 0
- 0
- 1
- 1
- 3
- 0
- 17.1
- 98.14
Experimental Properties
- 1.37550
- 17.07000
- n20/D 1.435(lit.)
- dissolution
- 139 °C(lit.)
- -75°C
- Fahrenheit: 78.8 ° f
Celsius: 26 ° c - Colorless transparent or light yellow liquid
- Soluble in water, easily soluble in ether, ether, acetone.
- 0.917 g/mL at 25 °C(lit.)
2-methylcyclopentan-1-one Security Information
- GHS02
- 3
- 3.2
- S16-S29-S33
- III
- III
- R10
- 3.2
- F
- UN 1224 3/PG 3
- H226
- Flammable area
- III
- 10
- Warning
- 3.2
2-methylcyclopentan-1-one Customs Data
- 2914299000
-
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-methylcyclopentan-1-one Price
2-methylcyclopentan-1-one Suppliers
HU BEI YONG KUO Technology Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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Shanghai Acmec Biochemical Co.,Ltd
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Shanghai Aladdin Biochemical Technology Co., Ltd
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2-methylcyclopentan-1-one Related Literature
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1. Vacuum ultraviolet absorption spectra of methyl-substituted cyclopentanones and cyclohexanonesLiam O'Toole,Paul Brint,Constantine Kosmidis,George Boulakis,Agisilaos Bolovinos J. Chem. Soc. Faraday Trans. 1992 88 1237
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2. Photolysis of 2-methylcyclopentanoneH. M. Frey,I. C. Vinall J. Chem. Soc. A 1970 3010
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3. Preparation and use of sterically hindered organobis(2,4,6-triisopropylphenyl)hydroborates and their polystyrene derivatives for the diastereoselective reduction of ketonesKeith Smith,Gamal A. El-Hiti,Duanjie Hou,Gareth A. DeBoos J. Chem. Soc. Perkin Trans. 1 1999 2807
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4. 224. The structure of trichothecin and its hydrolysis productsG. G. Freeman,J. E. Gill,W. S. Waring J. Chem. Soc. 1959 1105
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5. 1113. The Clemmensen reduction. Part II. CyclohexenonesB. R. Davis,P. D. Woodgate J. Chem. Soc. 1965 5943
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6. Formation of 3-substituted 2-iminocyclopentanedithiocarboxylic acids and N-[amino(dimercapto)methyl]-2-methylcyclopentanimine from 2-substituted cyclopentanones. Some reactions of the imino-dithiocarb-oxylic acidsTatsuo Takeshima,Tetsuko Miyauchi,Naoaki Fukada,Shuichi Koshizawa,Motomu Muraoka J. Chem. Soc. Perkin Trans. 1 1973 1009
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7. Formation of 3-substituted 2-iminocyclopentanedithiocarboxylic acids and N-[amino(dimercapto)methyl]-2-methylcyclopentanimine from 2-substituted cyclopentanones. Some reactions of the imino-dithiocarb-oxylic acidsTatsuo Takeshima,Tetsuko Miyauchi,Naoaki Fukada,Shuichi Koshizawa,Motomu Muraoka J. Chem. Soc. Perkin Trans. 1 1973 1009
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8. A sulfonated Schiff base dimethyltin(iv) coordination polymer: synthesis, characterization and application as a catalyst for ultrasound- or microwave-assisted Baeyer–Villiger oxidation under solvent-free conditionsLuísa M. D. R. S. Martins,Susanta Hazra,M. Fátima C. Guedes da Silva,Armando J. L. Pombeiro RSC Adv. 2016 6 78225
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E. G. E. Hawkins J. Chem. Soc. C 1969 2671
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James R. Kastner,Roger Hilten,Justin Weber,Andrew R. McFarlane,Justin S. J. Hargreaves,Vidya S. Batra RSC Adv. 2015 5 29375
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